Cas no 1805149-70-5 (Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate
• CAS No: 1805149-70-5
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857337
• Update Time: 2025-07-18

Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)3-4-2-5(14(16)17)7(8(10)11)13-9(4)12/h2,8H,3H2,1H3,(H2,12,13)
• InChI Key： DSTVTFHIEKGWEE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N)=N1)CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate

Recent Advances in the Study of Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate (CAS: 1805149-70-5)

The compound Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate (CAS: 1805149-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and nitro-substituted pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate as a key intermediate in the synthesis of potent kinase inhibitors. The research demonstrated that the difluoromethyl group enhances the compound's binding affinity to target kinases, while the nitro group contributes to its stability under physiological conditions. The study also reported a scalable synthetic route for this compound, achieving a high yield of 85% under optimized conditions.

In another recent investigation, researchers explored the antimicrobial properties of Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate. The findings, published in Antimicrobial Agents and Chemotherapy (2024), revealed that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

Further studies have investigated the pharmacokinetic profile of Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate. A preclinical study conducted by a leading pharmaceutical company (2024) reported favorable oral bioavailability and tissue distribution in rodent models. The compound demonstrated a half-life of approximately 6 hours, suggesting potential for once-daily dosing in clinical applications. These findings underscore the compound's potential as a viable candidate for further drug development.

Despite these promising results, challenges remain in the development of Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate. Recent research has identified potential metabolic instability issues, particularly in the presence of hepatic enzymes. Ongoing studies are focusing on structural modifications to address these limitations while preserving the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-5-nitropyridine-3-acetate represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. The compound's CAS number, 1805149-70-5, will likely continue to appear in the literature as research in this area progresses.